Cas no 1691678-41-7 (1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 1691678-41-7
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 5747534
• PubChem ID: 103019242
• Update Time: 2025-11-06

1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-Methyl-1H-pyrazol-5-yl)ethyl]-1H-1,2,3-triazol-4-amine
• 1691678-41-7
• EN300-1114690
• 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H12N6/c1-13-7(2-4-10-13)3-5-14-6-8(9)11-12-14/h2,4,6H,3,5,9H2,1H3
• InChI Key： OPCMEWSRTLFWJA-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CCC1=CC=NN1C

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1691678-41-7)

The compound 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1691678-41-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a 1-methyl-1H-pyrazole moiety with a 1,2,3-triazole ring, linked by an ethyl bridge, and features an amine functional group at the 4-position of the triazole. Such structural attributes make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-containing compounds due to their diverse biological activities and synthetic versatility. The click chemistry approach, which often involves the formation of 1,2,3-triazoles, has become a cornerstone in medicinal chemistry. The presence of the 1-methyl-1H-pyrazole unit further enhances the compound's potential, as pyrazole derivatives are known for their pharmacological properties, including anti-inflammatory and anticancer effects. Researchers are actively exploring the synergistic effects of these two heterocycles in 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine.

The synthesis of 1691678-41-7 typically involves multi-step organic reactions, including Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high regioselectivity and yield, making it suitable for large-scale production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and identity of the compound. Its solubility in common organic solvents like DMSO and methanol facilitates its use in various biological assays.

One of the most searched questions regarding 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine is its potential applications in drug discovery. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific protein kinases, which are critical targets in cancer therapy. Additionally, its antimicrobial properties are under investigation, particularly against drug-resistant bacterial strains. These findings align with the current focus on antibiotic resistance and the need for novel therapeutic agents.

Another hot topic is the structure-activity relationship (SAR) of 1691678-41-7. Researchers are keen to understand how modifications to the pyrazole or triazole rings affect its biological activity. Computational modeling and molecular docking studies are being utilized to predict interactions with target proteins, providing insights for further optimization. Such efforts are part of the broader trend toward rational drug design and personalized medicine.

From an industrial perspective, 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine is also being explored for its potential in agrochemicals. Its heterocyclic framework could serve as a scaffold for developing new pesticides or herbicides, addressing the growing demand for sustainable crop protection solutions. This aligns with global discussions on food security and environmental sustainability.

In summary, 1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1691678-41-7) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and beyond. Its unique structure, combined with the growing body of research on heterocyclic compounds, positions it as a valuable candidate for future innovations. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.